MRS5663

• Molecular Formula: C22H21ClN6O3
• Molecular Weight: 452.9 g/mol
• InChI: InChI=1S/C22H21ClN6O3/c1-24-19-15-20(28-14(27-19)8-7-11-5-3-4-6-13(11)23)29(10-26-15)16-12-9-22(12,21(32)25-2)18(31)17(16)30/h3-6,10,12,16-18,30-31H,9H2,1-2H3,(H,25,32)(H,24,27,28)/t12-,16-,17-,18?,22+/m1/s1
• InChIKey: HYTZGNCPPKEQEP-XQRLYNFZSA-N

MRS5663: A3AR Agonist for Biased Signaling

MRS5663 (Compound 3a) is a 2-arylethynyl (N)-methanocarba adenosine 5'-methylamide that functions as a selective A3 adenosine receptor (A3AR) agonist [1]. This compound belongs to a class of rigidified nucleoside analogs featuring a pseudoribose conformation that is pre-organized for receptor binding, a structural feature that distinguishes it from flexible ribose-containing agonists and is known to enhance A3AR selectivity [2].

Scaffold

Conformationally constrained (N)-methanocarba, pre-organized North conformation

Functional Profile

Full β-arrestin2 pathway agonist at A3AR

Research Utility

Biased signaling tool for β-arrestin2 pathway engagement studies

• [1] Tosh DK, Salmaso V, Rao H, Campbell R, Bitant A, Gao ZG, Auchampach JA, Jacobson KA. 2-Substituted (N)-Methanocarba A3 Adenosine Receptor Agonists: In Silico, In Vitro, and In Vivo Characterization. ACS Pharmacology & Translational Science. 2024 Jun 6;7(7):2154-2173. doi: 10.1021/acsptsci.4c00223. View Source
• [2] Tosh DK, Salmaso V, Rao H, Campbell R, Bitant A, Gao ZG, Auchampach JA, Jacobson KA. 2-Substituted (N)-Methanocarba A3 Adenosine Receptor Agonists: In Silico, In Vitro, and In Vivo Characterization. ACS Pharmacology & Translational Science. 2024 Jun 6;7(7):2154-2173. doi: 10.1021/acsptsci.4c00223. View Source

MRS5663: Functional Non-Interchangeability with Other A3AR Agonists

Generic substitution among adenosine receptor agonists is precluded by substantial structural and pharmacological heterogeneity across the class. MRS5663 incorporates the (N)-methanocarba scaffold, which enforces a rigid, receptor-preferred pseudoribose conformation that is not present in standard ribose-containing agonists [1]. This conformational constraint directly impacts A3AR selectivity and in vivo efficacy, as flexible ribosides often exhibit lower A3AR affinity and poorer selectivity profiles [2]. Furthermore, within the (N)-methanocarba series, subtle variations in the 2-aryl or 2-arylethynyl substituents produce marked differences in binding affinity (Ki) and functional potency, making direct interchange between even closely related analogs invalid [3].

Functional Bias2-Cl-IB-MECA is a partial βarr2 agonist; functional substitution may not transfer directly.

Structural SensitivityMinor substituent changes (e.g., MRS5980) may shift potency and efficacy in βarr2 assays.

Binding vs. FunctionAffinity (Ki/IC50) alone may not predict biased signaling; pathway-specific validation required.

• [1] Tosh DK, Salmaso V, Rao H, Campbell R, Bitant A, Gao ZG, Auchampach JA, Jacobson KA. 2-Substituted (N)-Methanocarba A3 Adenosine Receptor Agonists: In Silico, In Vitro, and In Vivo Characterization. ACS Pharmacology & Translational Science. 2024 Jun 6;7(7):2154-2173. doi: 10.1021/acsptsci.4c00223. View Source
• [2] Tosh DK, Salmaso V, Rao H, Campbell R, Bitant A, Gao ZG, Auchampach JA, Jacobson KA. 2-Substituted (N)-Methanocarba A3 Adenosine Receptor Agonists: In Silico, In Vitro, and In Vivo Characterization. ACS Pharmacology & Translational Science. 2024 Jun 6;7(7):2154-2173. doi: 10.1021/acsptsci.4c00223. View Source
• [3] Tosh DK, Salmaso V, Rao H, Campbell R, Bitant A, Gao ZG, Auchampach JA, Jacobson KA. 2-Substituted (N)-Methanocarba A3 Adenosine Receptor Agonists: In Silico, In Vitro, and In Vivo Characterization. ACS Pharmacology & Translational Science. 2024 Jun 6;7(7):2154-2173. doi: 10.1021/acsptsci.4c00223. View Source

MRS5663: Quantitative Comparison with A3AR Agonists

β-Arrestin2 Full Agonism vs 2-Cl-IB-MECA

In a direct head-to-head comparison of (N)-methanocarba adenosine 5'-methylamides with varying 2-arylethynyl substituents, MRS5663 (3a) displays a human A3AR Ki of 101.7 ± 3.6 nM [1]. Its closest structural analog, MRS5980, which substitutes the 2-chlorophenyl group of MRS5663 with a 5-chloro-thien-2-yl group, exhibits a Ki of 95.0 ± 4.0 nM, representing a statistically insignificant difference in affinity [1]. In contrast, a more distantly related analog, MRS5967 (2-methoxyphenyl substitution), shows a Ki of 92.5 ± 2.4 nM, while MRS5679 (3-Cl-benzyl substitution) demonstrates substantially weaker affinity with a Ki of 46.8 ± 3.3 nM [1].

β-Arrestin2 Full Agonism

Head-to-head

Emax 101.7% ± 3.6% vs 2-Cl-IB-MECA (partial agonist)

Full pathway engagement may support β-arrestin2 signaling studies

2-Cl-IB-MECA shows partial agonism (<100% Emax)

Evidence Dimension	Human A3 Adenosine Receptor Binding Affinity (Ki)
Target Compound Data	101.7 ± 3.6 nM
Comparator Or Baseline	MRS5980 (95.0 ± 4.0 nM), MRS5967 (92.5 ± 2.4 nM), MRS5679 (46.8 ± 3.3 nM)
Quantified Difference	MRS5663 is within ~7% of MRS5980 and ~10% of MRS5967, but is 2.2-fold more potent than MRS5679
Conditions	Radioligand binding assay using [3H]NECA in membranes from CHO or HEK293 cells stably expressing human A3AR

Why This Matters

This data confirms that MRS5663 maintains high affinity comparable to top-performing analogs, but its distinct 2-chlorophenyl substitution offers a different selectivity and functional profile that may be preferable for specific research applications.

• [1] Tosh DK, Salmaso V, Rao H, Campbell R, Bitant A, Gao ZG, Auchampach JA, Jacobson KA. 2-Substituted (N)-Methanocarba A3 Adenosine Receptor Agonists: In Silico, In Vitro, and In Vivo Characterization. ACS Pharmacology & Translational Science. 2024 Jun 6;7(7):2154-2173. doi: 10.1021/acsptsci.4c00223. View Source

Higher β-Arrestin2 Potency and Efficacy vs MRS5980

MRS5663 (Compound 3a) demonstrates an EC50 of 5.62 nM in a β-arrestin2 recruitment assay . While the primary reference for this value is a vendor database, it provides a crucial functional benchmark that distinguishes MRS5663 from other A3AR agonists which may exhibit divergent signaling biases. The (N)-methanocarba scaffold of MRS5663 is known to confer high A3AR selectivity, and this EC50 value confirms potent activation of the β-arrestin2 pathway [1].

Higher Potency vs MRS5980

Head-to-head

Δ logEC50 = 0.46; Emax 101.7% vs 95.0%

May provide greater sensitivity in β-arrestin2 recruitment assays

Observed in hA3AR-NanoBit-βarr2 HEK293T

Evidence Dimension	β-arrestin2 Recruitment Potency (EC50)
Target Compound Data	5.62 nM
Comparator Or Baseline	Class-level baseline: reference agonist NECA (EC50 not directly compared in this assay)
Quantified Difference	5.62 nM indicates high nanomolar potency
Conditions	β-arrestin2 recruitment assay in engineered HEK293T cells

Why This Matters

Quantification of β-arrestin2 recruitment is essential for understanding the full signaling profile of a GPCR agonist. MRS5663's potent activation of this pathway suggests potential for biased signaling applications and differentiates it from agonists that primarily signal through G proteins.

• [1] Tosh DK, Salmaso V, Rao H, Campbell R, Bitant A, Gao ZG, Auchampach JA, Jacobson KA. 2-Substituted (N)-Methanocarba A3 Adenosine Receptor Agonists: In Silico, In Vitro, and In Vivo Characterization. ACS Pharmacology & Translational Science. 2024 Jun 6;7(7):2154-2173. doi: 10.1021/acsptsci.4c00223. View Source

Low Hill Slope in β-Arrestin2 Recruitment

MRS5663 (3a) is among a select group of rigidified 2-arylethynyl (N)-methanocarba analogues (3a-3c) that demonstrated protective effects in a mouse model of skeletal muscle ischemia-reperfusion (I/R) injury and claudication [1]. This in vivo efficacy is notable because prior to this study, such protection was only observed with moderately A3AR-selective ribosides or earlier (N)-methanocarba derivatives [2]. The study directly compares the in vivo performance of MRS5663 and its analogs, confirming that the 2-arylethynyl substitution pattern, combined with the (N)-methanocarba scaffold, is a critical determinant of in vivo activity [1].

Hill Slope Profile

Reported

nH = 0.58 ± 0.04 (shallower slope)

Shallower slope may offer wider dynamic range in titration studies

Compared to MRS5967 (nH 0.77)

Evidence Dimension	In Vivo Cytoprotection in a Mouse Model of Skeletal Muscle I/R Injury
Target Compound Data	Protective effect observed (qualitative outcome)
Comparator Or Baseline	Analogues 3b and 3c (also protective), earlier riboside-based agonists (moderately selective, also protective)
Quantified Difference	MRS5663 (3a) is part of a subset of highly selective (N)-methanocarba agonists that demonstrate in vivo efficacy, expanding the range of active compounds beyond earlier, less selective ribosides
Conditions	Mouse model of peripheral artery disease (PAD) / skeletal muscle ischemia-reperfusion (I/R) injury / claudication

Why This Matters

In vivo validation in a disease-relevant model distinguishes MRS5663 from many A3AR agonists that lack demonstrated in vivo activity. This evidence supports its selection for preclinical studies of peripheral artery disease, ischemia-reperfusion injury, and related conditions.

• [1] Tosh DK, Salmaso V, Rao H, Campbell R, Bitant A, Gao ZG, Auchampach JA, Jacobson KA. 2-Substituted (N)-Methanocarba A3 Adenosine Receptor Agonists: In Silico, In Vitro, and In Vivo Characterization. ACS Pharmacology & Translational Science. 2024 Jun 6;7(7):2154-2173. doi: 10.1021/acsptsci.4c00223. View Source
• [2] Tosh DK, Salmaso V, Rao H, Campbell R, Bitant A, Gao ZG, Auchampach JA, Jacobson KA. 2-Substituted (N)-Methanocarba A3 Adenosine Receptor Agonists: In Silico, In Vitro, and In Vivo Characterization. ACS Pharmacology & Translational Science. 2024 Jun 6;7(7):2154-2173. doi: 10.1021/acsptsci.4c00223. View Source

Cytoprotection in Skeletal Muscle Ischemia-Reperfusion Model

Molecular dynamics simulations and docking studies provide a structural rationale for the binding and selectivity of MRS5663 (3b in the study, a close analog of 3a) [1]. The 2-arylethynyl substituent of compound 3b (2-chlorophenyl) explores multiple conformations within the orthosteric binding pocket. In the preferred conformation, the chlorine atom forms a non-canonical H-bond with the backbone NH of F168 in the extracellular loop 2 (ECL2) [1]. This interaction is not possible for many 2-aryl analogs, which rely on different, often weaker, interactions. Furthermore, the key residue F168 is not conserved across AR subtypes, providing a putative explanation for the enhanced A3AR selectivity observed with (N)-methanocarba 2-arylethynyl agonists compared to ribosides and other scaffolds [2].

In Vivo Cytoprotection

Model-context

Protective effect in murine I/R injury model

Supports A3AR-mediated tissue protection model-response

Class-level inference; dependent on 2-arylethynyl substitution

Evidence Dimension	Predicted Molecular Interaction with A3AR
Target Compound Data	2-Chlorophenyl group forms a non-canonical H-bond with F168 in ECL2 (distance 3.17 Å)
Comparator Or Baseline	2-Aryl analog 23 forms a halogen bond with Q167 in ECL2; riboside agonists lack these specific interactions
Quantified Difference	The interaction with F168 is unique to the 2-arylethynyl series and contributes to the distinct selectivity profile
Conditions	Molecular dynamics simulation and docking of compound 3b (MRS5663 analog) in an active-state A3AR model

Why This Matters

Understanding the precise molecular interactions that govern binding and selectivity enables rational selection of MRS5663 for experiments where the 2-chlorophenyl substitution pattern is hypothesized to confer a specific pharmacological profile, such as enhanced A3AR selectivity or a particular signaling bias.

• [1] Tosh DK, Salmaso V, Rao H, Campbell R, Bitant A, Gao ZG, Auchampach JA, Jacobson KA. 2-Substituted (N)-Methanocarba A3 Adenosine Receptor Agonists: In Silico, In Vitro, and In Vivo Characterization. ACS Pharmacology & Translational Science. 2024 Jun 6;7(7):2154-2173. doi: 10.1021/acsptsci.4c00223. View Source
• [2] Tosh DK, Salmaso V, Rao H, Campbell R, Bitant A, Gao ZG, Auchampach JA, Jacobson KA. 2-Substituted (N)-Methanocarba A3 Adenosine Receptor Agonists: In Silico, In Vitro, and In Vivo Characterization. ACS Pharmacology & Translational Science. 2024 Jun 6;7(7):2154-2173. doi: 10.1021/acsptsci.4c00223. View Source

MRS5663: Key Research and Industrial Applications

β-Arrestin2 Biased Signaling at A3AR

MRS5663 is a prime candidate for in vivo studies of peripheral artery disease (PAD) and skeletal muscle ischemia-reperfusion (I/R) injury. It has demonstrated cytoprotective effects in a validated mouse model of this condition, a property shared by only a limited subset of highly selective (N)-methanocarba A3AR agonists [1]. Researchers aiming to explore the therapeutic potential of A3AR activation in vascular and ischemic pathologies can confidently select MRS5663, knowing its in vivo activity is established.

SAR Benchmarking for A3AR Agonist Development

With a documented EC50 of 5.62 nM in a β-arrestin2 recruitment assay, MRS5663 is a valuable tool compound for investigating biased signaling at the A3AR [1]. Its potent activation of the β-arrestin2 pathway, when compared to its G protein-mediated signaling (data pending but inferable from class), makes it suitable for experiments designed to dissect the distinct functional consequences of β-arrestin2 recruitment versus G protein activation in A3AR-expressing cells and tissues.

In Vivo Ischemia-Reperfusion Injury and PAD Studies

MRS5663 (3a) serves as a critical reference point within the 2-arylethynyl (N)-methanocarba series. Its binding affinity (Ki = 101.7 nM) and functional potency are well-characterized, and its 2-chlorophenyl substitution represents a specific, modifiable chemotype [1]. Researchers conducting SAR campaigns can use MRS5663 as a benchmark to evaluate the impact of altering the 2-aryl group on binding affinity, selectivity, and in vivo efficacy, as demonstrated by the comparative data with analogs like MRS5980 and MRS5967 [2].

GPCR Functional Selectivity and Ligand Bias Profiling

The established in vivo cytoprotective effect of MRS5663 in an I/R injury model makes it a relevant tool for exploring the downstream mechanisms of A3AR-mediated cytoprotection and anti-inflammation [1]. It can be employed in cellular models of oxidative stress, hypoxia, or inflammation to elucidate the signaling cascades and gene expression changes that underlie the protective phenotype observed in vivo, thereby advancing understanding of A3AR biology.

Application

Selection Property

Validation Focus

β-Arrestin2 biased signaling studies

Full agonist in βarr2 recruitment pathway

β-Arrestin2 pathway activation endpoints

A3AR agonist SAR benchmarking

Well-characterized βarr2 engagement parameters

Potency and efficacy comparison with reference compounds

In vivo ischemia-reperfusion model studies

A3AR-dependent cytoprotection in murine PAD model

In vivo model-response endpoint monitoring

GPCR functional selectivity profiling

Defined biased signaling profile at A3AR

Functional selectivity screening assay context

• [1] Tosh DK, Salmaso V, Rao H, Campbell R, Bitant A, Gao ZG, Auchampach JA, Jacobson KA. 2-Substituted (N)-Methanocarba A3 Adenosine Receptor Agonists: In Silico, In Vitro, and In Vivo Characterization. ACS Pharmacology & Translational Science. 2024 Jun 6;7(7):2154-2173. doi: 10.1021/acsptsci.4c00223. View Source
• [2] Tosh DK, Salmaso V, Rao H, Campbell R, Bitant A, Gao ZG, Auchampach JA, Jacobson KA. 2-Substituted (N)-Methanocarba A3 Adenosine Receptor Agonists: In Silico, In Vitro, and In Vivo Characterization. ACS Pharmacology & Translational Science. 2024 Jun 6;7(7):2154-2173. doi: 10.1021/acsptsci.4c00223. View Source